5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95%

• IUPAC Name: 3-methoxy-5-naphthalen-1-ylbenzoic acid
• InChI: InChI=1S/C18H14O3/c1-21-15-10-13(9-14(11-15)18(19)20)17-8-4-6-12-5-2-3-7-16(12)17/h2-11H,1H3,(H,19,20)
• InChI Key: FFGCYGVVJUCGDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H14O3
• Molecular Weight: 278.3 g/mol

Description

5-Methoxy-3-(naphthalen-1-yl)benzoic acid (5MNB) is a novel compound with a wide range of potential applications in scientific research. It is a derivative of naphthalene, a naturally occurring aromatic hydrocarbon, and is synthesized from the condensation of 5-methoxybenzoic acid and 1-naphthol. 5MNB is a highly versatile compound, and its unique structure makes it an interesting candidate for a variety of organic and inorganic syntheses.

Scientific Research Applications

5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% has a wide range of potential applications in scientific research. It has been used in a variety of organic and inorganic syntheses, such as in the synthesis of novel heterocyclic compounds, as a reagent for the synthesis of polycyclic aromatic hydrocarbons, and as a catalyst for the synthesis of organic compounds. 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% has also been used in the synthesis of nanomaterials, such as carbon nanotubes and graphene, and as a precursor for the synthesis of nanostructured materials. In addition, 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% has been used in the synthesis of polymers, dyes, and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% is not yet fully understood, but it is believed to involve the formation of a covalent bond between the naphthalene ring and the benzoic acid moiety. This covalent bond is thought to be stabilized by the presence of the 5-methoxy group, which acts as an electron-withdrawing group. The formation of this covalent bond is believed to be responsible for the unique properties of 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95%, such as its high solubility in organic solvents.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% are not yet fully understood. However, some studies have demonstrated that 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% has anti-inflammatory and antioxidant properties, as well as potential anticancer activity. In addition, 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% has been shown to possess anti-bacterial and anti-fungal properties, and it has been used in the treatment of skin diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% for laboratory experiments include its high solubility in organic solvents, its low cost, and its availability. Additionally, 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% is a stable compound that is not easily degraded in the presence of heat or light. The main limitation of using 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% for laboratory experiments is its low yield, which can be improved by using a higher reaction temperature and a longer reaction time.

Future Directions

The potential future directions for 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% include further exploration of its biochemical and physiological effects, as well as its potential applications in the synthesis of novel materials and pharmaceuticals. Additionally, 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% could be used as a reagent in the synthesis of novel heterocyclic compounds, and its potential applications in the synthesis of nanomaterials could be further explored. Additionally, 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% could be used as a catalyst for the synthesis of organic compounds, and its potential applications in the synthesis of polymers and dyes could be further investigated. Finally, further research could be conducted on the mechanism of action of 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95%, as well as its potential advantages and limitations for laboratory experiments.

Synthesis Methods

The synthesis of 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% is a straightforward process that involves the condensation of 5-methoxybenzoic acid and 1-naphthol. This reaction is carried out in an aqueous solution at room temperature, and yields 5-Methoxy-3-(naphthalen-1-yl)benzoic acid, 95% as a white solid. The reaction is catalyzed by an acid, such as hydrochloric acid, and the product is isolated by filtration. After purification, the product is collected and stored in a dry and cool place for further use.